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Introduction

Fenpropathrin is a broad-spectrum synthetic pyrethroid insecticide and acaricide widely used
in agriculture to control a variety of pests on crops such as cotton, fruits, vegetables, and
ornamentals.[1][2] As a Type Il pyrethroid, it acts as a potent neurotoxin, targeting the voltage-
gated sodium channels of insects, which leads to paralysis and death.[3] Its rapid knockdown
effect and residual activity make it a valuable tool in Integrated Pest Management (IPM)
programs.[2] However, its use requires careful consideration due to potential impacts on non-
target organisms and the development of pest resistance.[4]

These application notes provide a comprehensive overview of fenpropathrin's use in IPM,
including its mechanism of action, target pests, application guidelines, and protocols for
efficacy and non-target effect evaluation, as well as resistance monitoring.

Data Presentation: Efficacy and Application Rates

The following tables summarize quantitative data on the application and efficacy of
fenpropathrin against various agricultural pests.

Table 1: Fenpropathrin Application Rates for Selected Crops and Pests
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Application  Spray Pre-Harvest
Target . .
Crop Pest(s) Formulation Rate (g Concentrati  Interval
est(s
a.i./ha) on (% a.i.) (PHI) Days
Whitefly,
Brinjal Shoot and
_ 30 EC 75-100 - -
(Eggplant) Fruit Borer,
Mites
Yellow Mite
Polyphagota 0.05%, 0.1%,
Chilli (Polyphag 30 EC - -
rsonemus 0.15%
latus)
Apple Various Pests  10% EC 150 0.005 - 0.02 14 - 42
Grapes Various Pests  10% EC 75 0.015 7-14
_ Asian Citrus Avg. 0.3 Ibs
Citrus ) ) )
Psyllid, Mites, a.i./acre
(Oranges, ) - - -
_ Thrips, (approx. 336
Grapefruit) ) )
Leafminers g a.i./ha)
Spotted Wing Avg. 0.3 lbs
) Drosophila, a.i./acre
Cherries N - - -
Fruit Flies, (approx. 336
Leafrollers g a.i./ha)

a.i. = active ingredient; EC = Emulsifiable Concentrate Data compiled from multiple sources.

Table 2: Efficacy of Fenpropathrin Against Specific Pests
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Fenpropathrin

Crop Pest Efficacy Metric Result
Treatment
Significantly
Shoot and Fruit % Fruit Damage reduced fruit
Borer 0.01% Reduction damage (8.93%

Brinjal (Eggplant)

(Leucinodes Fenpropathrin (compared to damage vs.
orbonalis) control) 21.12% in
control)
] 0.05%, 0.1%, All doses were
Yellow Mite ) ) o
. 0.15% Mite Population effective in
Chilli (Polyphagotarso ) ) ) )
Fenpropathrin 30  Reduction reducing mite
nemus latus) )
EC population
Predatory Thrips Female: 6.53 ug
(Scolothrips - LC50 a.i./ml, Male:
longicornis) 5.47 pg a.i./ml

LC50 = Lethal concentration that kills 50% of the test population. Data compiled from multiple

sources.

Signaling Pathway and Resistance Mechanisms

Fenpropathrin's primary mode of action is the disruption of the nervous system in insects.
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Fenpropathrin's neurotoxic mechanism of action.

Paralysis Pest Death

Insecticide resistance to pyrethroids like fenpropathrin is a significant concern. The two

primary mechanisms are:

o Target-site resistance: Mutations in the gene encoding the voltage-gated sodium channel,

often referred to as knockdown resistance (kdr), reduce the binding affinity of the insecticide
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to its target.

» Metabolic resistance: Increased activity of detoxification enzymes, such as cytochrome P450
monooxygenases (P450s) and carboxylesterases (CCEs), which metabolize the insecticide
into non-toxic compounds before it can reach its target site.

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable researchers to
assess the efficacy, non-target effects, and resistance mechanisms associated with
fenpropathrin.

Protocol 1: Field Efficacy Trial for Fenpropathrin against
a Target Pest
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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